Cas no 94375-26-5 ([4-(4-bromophenyl)phenyl] benzoate)

[4-(4-bromophenyl)phenyl] benzoate structure
94375-26-5 structure
Product Name:[4-(4-bromophenyl)phenyl] benzoate
CAS No:94375-26-5
MF:C19H13BrO2
MW:353.209324598312
CID:1000871
PubChem ID:262318
Update Time:2025-04-20

[4-(4-bromophenyl)phenyl] benzoate Chemical and Physical Properties

Names and Identifiers

    • [4-(4-bromophenyl)phenyl] benzoate
    • 4-benzoyloxy-4'-bromobiphenyl
    • 4'-bromobiphenyl-4-yl benzoate
    • Benzoesaeure-(4'-brom-biphenyl-4-ylester)
    • benzoic acid-(4'-bromo-biphenyl-4-yl ester)
    • 94375-26-5
    • DTXSID40294305
    • NSC-95773
    • NSC95773
    • Inchi: 1S/C19H13BrO2/c20-17-10-6-14(7-11-17)15-8-12-18(13-9-15)22-19(21)16-4-2-1-3-5-16/h1-13H
    • InChI Key: RGPNGUWAEKRPGP-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1C=CC(=CC=1)OC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 352.01000
  • Monoisotopic Mass: 352.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.388
  • Boiling Point: 467.8°C at 760 mmHg
  • Flash Point: 236.7°C
  • Refractive Index: 1.627
  • PSA: 26.30000
  • LogP: 5.33530
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm